Cas no 2229031-82-5 (tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}piperazine-1-carboxylate
• CAS No: 2229031-82-5
• MF: C₁₅H₂₀ClN₅O₂
• MW: 337.804601669312
• CID: 5790184
• PubChem ID: 165735273
• Update Time: 2025-08-04

tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}piperazine-1-carboxylate
• 2229031-82-5
• EN300-1901561
• tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}piperazine-1-carboxylate

• Inchi： 1S/C15H20ClN5O2/c1-15(2,3)23-14(22)21-5-4-17-7-10(21)9-6-18-13-11(9)12(16)19-8-20-13/h6,8,10,17H,4-5,7H2,1-3H3,(H,18,19,20)
• InChI Key： FUIBQFWCLHQZMH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.1305526g/mol
• Monoisotopic Mass: 337.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}piperazine-1-carboxylate (CAS No. 2229031-82-5)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}piperazine-1-carboxylate (CAS No. 2229031-82-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolopyrimidine core and piperazine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2229031-82-5 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its tert-butyl carbamate (Boc) protecting group is a strategic feature, often employed in peptide synthesis and intermediate reactions. This attribute aligns with current trends in fragment-based drug design (FBDD), where modular building blocks like this are pivotal for optimizing lead compounds. The 4-chloro substituent on the pyrrolopyrimidine ring further enhances reactivity, making it a valuable precursor for cross-coupling reactions—a hot topic in click chemistry and late-stage functionalization methodologies.

Recent advancements in kinase inhibitor research have spotlighted pyrrolopyrimidine derivatives due to their ability to modulate enzymatic activity. The tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}piperazine-1-carboxylate scaffold is frequently explored in oncology and immunology, addressing pressing questions about drug resistance and selectivity. For instance, its potential role in JAK-STAT signaling pathways—a frequent search query among biomedical researchers—highlights its relevance in autoimmune disease therapeutics.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for highly functionalized heterocycles. Its piperazine-carboxylate segment is a recurring motif in GPCR-targeted drugs, resonating with trends in CNS drug development. Laboratories focusing on AI-assisted molecular docking often utilize such structures to train algorithms for predicting binding affinities—a topic dominating computational chemistry forums.

Environmental and green chemistry considerations are also shaping its applications. The chloro group’s strategic placement enables metal-catalyzed transformations under mild conditions, reducing energy consumption—a key concern in industrial-scale synthesis. This aligns with frequent searches for "sustainable synthetic routes" and "catalytic efficiency optimization."

In analytical workflows, CAS 2229031-82-5 is frequently characterized via LC-MS and NMR techniques, reflecting broader industry shifts toward high-throughput characterization. Its chromatographic behavior is often benchmarked against newer UHPLC columns, a trending subtopic in separation science.

As patent landscapes evolve, derivatives of this compound continue to appear in filings related to precision medicine and combinatorial chemistry. Its adaptability to parallel synthesis platforms makes it a staple in pharmaceutical R&D—addressing common queries about "accelerated lead optimization." The intersection of its structural features with bioisosteric principles further cements its utility in modern drug design paradigms.